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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

Methyl sulfamate (CHsNOsS) is an organic compound that has emerged as a highly versatile
and important precursor in organic synthesis.[1][2] Characterized by a methyl group attached to
a sulfamate functional group, it serves as a key building block in the preparation of a wide
range of nitrogen-containing molecules, including pharmaceuticals, agrochemicals, and
complex heterocyclic systems.[1][2][3] Its utility stems from its role as an effective aminating
agent and its ability to participate in a variety of powerful chemical transformations, such as
intramolecular C-H amination and cyclization reactions.[1][2][4] This guide provides a
comprehensive overview of methyl sulfamate's physicochemical properties, synthesis,
reactivity, and applications, with a focus on experimental protocols and quantitative data for the
modern chemist.

Physicochemical and Safety Data

Methyl sulfamate is a colorless liquid at room temperature, soluble in water and various
organic solvents.[1] Its key physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of Methyl Sulfamate
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Property Value Source
Molecular Formula CHsNOsS [L1I5161171
Molecular Weight 111.12 g/mol [1105161[7]
Melting Point 25-27 °C [1][6]
Boiling Point 199.9 + 23.0 °C (Predicted) [1][6]
Density 1.459 + 0.06 g/cm? (Predicted) [1][6]

pKa 9.43 £ 0.70 (Predicted) [1][6]
CAS Number 55665-95-7 [5][6][7]

Safety Information: Methyl sulfamate is considered an irritant.[1] It may cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335).[5] Appropriate personal
protective equipment, such as gloves and safety glasses, should be worn, and work should be
conducted in a well-ventilated area.[1][5]

Synthesis of Methyl Sulfamate

Methyl sulfamate can be prepared through several synthetic routes. A common laboratory
method involves the reaction of sulfamic acid with a methylating agent, such as methyl iodide
or dimethyl sulfate, under basic conditions.[2] Another approach involves the reaction of a
methyl ester with ammonium sulfinate.[1] The general workflow for its synthesis is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://chembk.com/en/chem/methyl%20sulfamate
https://www.smolecule.com/products/s732294
https://pmc.ncbi.nlm.nih.gov/articles/PMC11034784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11034784/
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0028-1087392
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-sulfamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33159265.htm
https://worldsunchem.com/products/methyl-sulfamate-cas55665-95-7
https://www.benchchem.com/product/b1316501#methyl-sulfamate-as-a-precursor-in-organic-chemistry
https://www.benchchem.com/product/b1316501#methyl-sulfamate-as-a-precursor-in-organic-chemistry
https://www.benchchem.com/product/b1316501#methyl-sulfamate-as-a-precursor-in-organic-chemistry
https://www.benchchem.com/product/b1316501#methyl-sulfamate-as-a-precursor-in-organic-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

